Cas no 1804894-20-9 (2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1804894-20-9
• MF: C₉H₅ClF₃NO₃S
• MW: 299.65411067009
• CID: 5007272
• Update Time: 2025-05-21

2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO3S/c1-5-6(4-14)8(18(10,15)16)3-2-7(5)17-9(11,12)13/h2-3H,1H3
• InChI Key： XTYXPAMEEAEMMQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(C)=C1C#N)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5

Additional information on 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride

2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl Chloride (CAS No. 1804894-20-9)

The compound 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl Chloride (CAS No. 1804894-20-9) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group, a cyano substituent, a methyl group, and a trifluoromethoxy group. The combination of these functional groups makes it a versatile building block for various chemical reactions and syntheses.

Recent studies have highlighted the importance of benzenesulfonyl chlorides in the synthesis of bioactive molecules and advanced materials. The presence of the cyano group in this compound adds electron-withdrawing properties, which can enhance the reactivity of the molecule in certain reactions. Additionally, the methyl group provides steric bulk, which can influence the selectivity of reactions involving this compound. The trifluoromethoxy group, known for its strong electron-withdrawing effect, further modulates the electronic properties of the molecule, making it suitable for applications in drug design and agrochemicals.

One of the most notable applications of 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl Chloride is in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. The sulfonamide functional group is known for its ability to modulate enzyme activity, making it a valuable component in drug discovery. Recent research has demonstrated that sulfonamides derived from this compound exhibit potent inhibitory activity against various enzymes, including kinases and proteases.

Moreover, the trifluoromethoxy group in this compound contributes to its high stability and lipophilicity, which are desirable properties for drug candidates. Studies have shown that compounds with trifluoromethoxy groups often exhibit improved pharmacokinetic profiles, including enhanced absorption and reduced metabolism. This makes 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl Chloride an attractive starting material for developing drugs with improved bioavailability.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The benzenesulfonyl group is known to form stable bonds with various substrates, making it useful in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have leveraged the unique properties of this compound to develop high-performance materials with tailored mechanical and thermal properties.

The synthesis of 2-Cyano-3-methyl-4-(trifluoromethoxy)benzenesulfonyl Chloride involves a multi-step process that typically starts with the preparation of the corresponding benzene derivative. The introduction of the sulfonyl chloride group is often achieved through sulfonation followed by chlorination. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yields and purity.

Despite its complexity, this compound is highly sought after due to its versatility and unique chemical properties. Its ability to participate in a wide range of reactions makes it an indispensable tool in modern organic synthesis. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.